4-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanoyl]-2-(1H-pyrazol-1-ylmethyl)-1,4-oxazepane

• IUPAC Name: 3-(3-phenyl-1,2,4-oxadiazol-5-yl)-1-[2-(pyrazol-1-ylmethyl)-1,4-oxazepan-4-yl]propan-1-one
• InChI: InChI=1S/C20H23N5O3/c26-19(9-8-18-22-20(23-28-18)16-6-2-1-3-7-16)24-11-5-13-27-17(14-24)15-25-12-4-10-21-25/h1-4,6-7,10,12,17H,5,8-9,11,13-15H2
• InChI Key: NIZNFMGBYSLKMO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(OC1)CN2C=CC=N2)C(=O)CCC3=NC(=NO3)C4=CC=CC=C4
• Molecular Formula: C20H23N5O3
• Molecular Weight: 381.4 g/mol

Description

The compound is related to families of compounds that have been studied for their bioactive properties, including antimicrobial activities. These compounds typically contain heterocyclic rings such as oxadiazoles and pyrazoles, which are known for their various biological and chemical properties.

Synthesis Analysis

The synthesis of related compounds often involves cycloaddition reactions, cyclization reactions, and the use of reagents like POCl3 for the preparation of derivatives. For instance, Ayyash et al. (2021) described the synthesis of new derivatives of oxazepines and diazepines bearing 1,3,4-oxadiazole moieties, which were prepared via cycloaddition and cyclization reactions (Ayyash et al., 2021).

Molecular Structure Analysis

Molecular docking and quantum chemical calculations, such as those conducted by Viji et al. (2020), offer insights into the molecular structure, bond lengths, bond angles, and intramolecular charge transfers. These analyses help understand the electronic structure and potential bioactivity of the compounds (Viji et al., 2020).

Chemical Reactions and Properties

Reactions of related compounds can include oxidation, rearrangement in specific solvents, and reactions with various reagents to form new derivatives with potential biological activities. For example, Zolfigol et al. (2006) used 4-(p-Chloro)phenyl-1,3,4-triazole-3,5-dione as an effective oxidizing agent for the conversion of pyrazolines to pyrazoles under mild conditions (Zolfigol et al., 2006).

Physical Properties Analysis

The physical properties, including thermal and mesomorphic behavior, of related compounds can be influenced by different substituents. Yeap et al. (2010) investigated the effect of substituents on the thermal and mesomorphic behavior of heterocyclic liquid crystals, highlighting the importance of molecular structure in determining these properties (Yeap et al., 2010).

Chemical Properties Analysis

The chemical properties, such as antimicrobial and anti-inflammatory activities, of related compounds are of significant interest. Kendre et al. (2015) synthesized and evaluated the antimicrobial and anti-inflammatory activities of novel pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives, demonstrating the potential of these compounds in medicinal chemistry (Kendre et al., 2015).

Scientific Research Applications

Synthesis and Chemical Properties

The research on compounds similar to 4-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanoyl]-2-(1H-pyrazol-1-ylmethyl)-1,4-oxazepane has focused on their synthesis and potential applications in various fields. For instance, the study on the condensation of certain hydrazides with phenyl isothiocyanate or carbon disulfide leads to the formation of compounds with potential biological activities (I. Tumosienė & Z. I. Beresnevicius, 2007). Additionally, the creation of phthalazinone derivatives through reactions involving isocyanates and electrophilic reagents highlights the versatility in the synthesis of heterocyclic compounds (M. Mahmoud et al., 2012).

Biological Evaluation and Potential Applications

Another study focuses on the synthesis and biological evaluation of derivatives for antimicrobial and anti-inflammatory properties, showcasing the therapeutic potential of such compounds (B. V. Kendre et al., 2015). This suggests that derivatives of 4-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanoyl]-2-(1H-pyrazol-1-ylmethyl)-1,4-oxazepane could be explored for similar biological activities.

Antioxidant Properties

Research into the antioxidant properties of certain derivatives further underscores the potential health-related applications of these compounds. A study demonstrated that specific 1,3,4,2-oxadiazaphosphepino[6,7-c]quinolinones exhibit higher antioxidant activities than standard antioxidants, indicating the utility of such structures in developing antioxidant agents (M. Hassan et al., 2017).

Material Science Applications

Beyond biological applications, derivatives of 4-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanoyl]-2-(1H-pyrazol-1-ylmethyl)-1,4-oxazepane have been studied for their potential in material science. For example, the synthesis of novel poly(arylene ether)s containing 1,3,4-oxadiazole and triazole units through click chemistry highlights the use of such compounds in creating materials with specific electronic and optical properties (Sohrab Rahmani & Amin Shafiei zadeh Mahani, 2015).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some oxadiazole derivatives have shown anti-inflammatory activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. General safety measures should always be taken when handling chemical compounds.

Future Directions

The future directions for research on this compound would depend on its potential applications. Oxadiazoles and their derivatives are a topic of ongoing research due to their wide range of biological activities.